![molecular formula C17H21Cl2N5O3S B2738042 2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide CAS No. 1170932-70-3](/img/structure/B2738042.png)
2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide
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Description
2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H21Cl2N5O3S and its molecular weight is 446.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
- Arylazopyrazole Pyrimidone Compounds : A study detailed the synthesis of compounds involving 2,3-dichloro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzenesulfonamide structures, focusing on their antimicrobial activities against bacteria and fungi. This research represents an effort to explore the potential of such compounds in antimicrobial applications (Nikulsinh Sarvaiya, Sheetal Gulati, & Harshil Patel, 2019).
Anticancer and Anti-inflammatory Agents
- Pyrazolopyrimidines Derivatives : Another study synthesized novel pyrazolopyrimidines derivatives, assessing their anticancer and anti-5-lipoxygenase activities, showcasing the compound's potential in cancer and inflammation treatments (A. Rahmouni et al., 2016).
Endothelin Antagonist for Pharmacokinetic Studies
- TA-0201 Analysis : Research on TA-0201, a structurally similar compound, focused on its role as a non-peptide endothelin antagonist. A sensitive method was developed for its determination in rat plasma and tissues, highlighting its pharmacokinetic properties (N. Ohashi, S. Nakamura, & M. Yoshikawa, 1999).
CDK2 Inhibitors for Tumor Activity
- Pyrimidine-benzenesulfonamide Derivatives : A study on pyrimidine-benzenesulfonamide derivatives aimed at designing potential cyclin-dependent kinase 2 inhibitors, offering insights into their synthesis, structural characterization, and evaluation for anti-tumor activity (O. Fathalla et al., 2012).
Antimicrobial and Antifungal Activity
- Pyrazoline and Pyrazole Derivatives : Investigations into new pyrazoline and pyrazole derivatives, including those linked to benzenesulfonamide, demonstrated significant antimicrobial and antifungal activities, suggesting potential for therapeutic applications (S. Y. Hassan, 2013).
Properties
IUPAC Name |
2,3-dichloro-N-[2-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxyethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21Cl2N5O3S/c1-23-6-8-24(9-7-23)15-11-16(21-12-20-15)27-10-5-22-28(25,26)14-4-2-3-13(18)17(14)19/h2-4,11-12,22H,5-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDMGRBYYJRCCOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC(=NC=N2)OCCNS(=O)(=O)C3=C(C(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21Cl2N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.